Dimethyl hydrogen phosphate Dimethyl hydrogen phosphate Syrupy pale yellow liquid. (NTP, 1992)
Dimethylphosphate belongs to the class of organic compounds known as dialkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly two alkyl chain. Dimethylphosphate has been primarily detected in urine.
Brand Name: Vulcanchem
CAS No.: 813-78-5
VCID: VC0127863
InChI: InChI=1S/C2H7O4P/c1-5-7(3,4)6-2/h1-2H3,(H,3,4)
SMILES: COP(=O)(O)OC
Molecular Formula: C2H7O4P
Molecular Weight: 126.05 g/mol

Dimethyl hydrogen phosphate

CAS No.: 813-78-5

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VCID: VC0127863

Molecular Formula: C2H7O4P

Molecular Weight: 126.05 g/mol

Dimethyl hydrogen phosphate - 813-78-5

CAS No. 813-78-5
Product Name Dimethyl hydrogen phosphate
Molecular Formula C2H7O4P
Molecular Weight 126.05 g/mol
IUPAC Name dimethyl hydrogen phosphate
Standard InChI InChI=1S/C2H7O4P/c1-5-7(3,4)6-2/h1-2H3,(H,3,4)
Standard InChIKey KKUKTXOBAWVSHC-UHFFFAOYSA-N
SMILES COP(=O)(O)OC
Canonical SMILES COP(=O)(O)OC
Boiling Point 342 to 349 °F at 760 mm Hg (decomposes) (NTP, 1992)
174.0 °C
Density 1.335 at 77 °F (NTP, 1992)
Flash Point greater than 200 °F (NTP, 1992)
Physical Description Syrupy pale yellow liquid. (NTP, 1992)
Liquid
Description Syrupy pale yellow liquid. (NTP, 1992)
Dimethylphosphate belongs to the class of organic compounds known as dialkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly two alkyl chain. Dimethylphosphate has been primarily detected in urine.
Related CAS 32586-82-6 (hydrochloride salt)
Solubility greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
Synonyms Phosphoric Acid Dimethyl Ester; Methyl Phosphate; DMP; Dimethyl Hydrogen Phosphate; NSC 2676; O,O-Dimethyl Hydrogen Phosphate; O,O-Dimethyl Phosphate
PubChem Compound 13134
Last Modified Nov 11 2021
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